Methyl 3-amino-4-((4-fluorophenyl)amino)benzoate

• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol
• IUPAC Name: methyl 3-amino-4-(4-fluoroanilino)benzoate
• InChI: InChI=1S/C14H13FN2O2/c1-19-14(18)9-2-7-13(12(16)8-9)17-11-5-3-10(15)4-6-11/h2-8,17H,16H2,1H3
• InChI Key: YIOJKTCNDDABKH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NC2=CC=C(C=C2)F)N

Description

Methyl 3-amino-4-((4-fluorophenyl)amino)benzoate is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 60c (1.4 g, 4.8 mmol) and SnCl2.2H2O (4.9 g, 21.7 mmol) in EtOH (50 mL) was stirred at 80° C. After 4 h, the mixture was cooled to room temperature and was slowly added to saturated aqueous NaHCO3. The solid was filtered and washed with H2O. The solid was triturated with EtOAc and the filtrate was concentrated. The crude product 60d was used in the next reaction without purification. MS m/z (M+H+) 261.1.